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Compound of Interest

Compound Name: Cesium formate

Cat. No.: B1260979

For Researchers, Scientists, and Drug Development Professionals

Cesium formate (CsCOOH or CHCsO:) is an organic salt that has garnered significant
attention for its unique physicochemical properties, particularly in the formation of high-density
agueous solutions. This technical guide provides a comprehensive overview of the fundamental
chemistry of cesium formate solutions, including their properties, preparation, and key
applications, with a focus on data-driven insights and detailed experimental methodologies.

Core Chemical and Physical Properties

Cesium formate is a white, crystalline, hygroscopic solid that is highly soluble in water.[1] Its
solutions are clear, colorless, and characterized by their exceptionally high densities and low
viscosities compared to other brine solutions.[2][3] These properties make them invaluable in
various industrial and research applications.

Physical Properties

The key physical properties of cesium formate solutions are summarized in the tables below.
Saturated solutions can reach a density of up to 2.4 g/cm3.[4]

Table 1: Density of Cesium Formate Solutions
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Concentration (wt%) Density (g/cm?) at 20°C
82 2.40
80 2.20

Source:[4][5]

Table 2: Viscosity of Cesium Formate Solutions at 20°C

Density (g/lcm3) Viscosity (cP)
1.44 -2.40 1-15
Source:[6]

Table 3: General Properties of an 80% w/w Cesium Formate Solution

Property Value

Density 2.20 g/cm3 (18.36 Ib/gal)
pH 9.5-11.0

Boiling Point 131 °C

True Crystallization Temperature 5.1°C

Water Activity (a_w) @ 25°C 0.33

Source:[5][7]

Chemical Properties

Cesium formate solutions exhibit several key chemical characteristics:

o Alkalinity: They are neutral to slightly alkaline, with a pH typically ranging from 6.5 to 11.[4][6]
This inherent alkalinity can be buffered to maintain a favorable pH, even in the presence of

acidic gases.[8]
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o Thermal Stability: Cesium formate fluids are thermally stable, having been successfully
used in high-temperature environments up to 215°C (419°F).[9]

o Monovalent Nature: As a monovalent salt solution, it does not interact with reservoir waters
to form precipitates, a common issue with divalent brines.[2]

e Antioxidant Properties: The formate anion acts as an antioxidant, protecting water-soluble
polymers from oxidative degradation at high temperatures.[10]

Experimental Protocols
Preparation of a High-Density Cesium Formate Solution

This protocol describes the laboratory-scale preparation of a cesium formate solution.
Materials:

e Cesium formate powder (CsCOOH)

e Deionized water

e High-shear mixer

o Beaker or appropriate mixing vessel

e Balance

Procedure:

e Weighing: Accurately weigh the desired amount of cesium formate powder and deionized
water to achieve the target concentration and density. For example, to prepare an 82 wt%
solution, use 82 grams of cesium formate for every 18 grams of water.

e Mixing: Place the deionized water in the mixing vessel.

o Agitation: Begin stirring the water with the high-shear mixer at a moderate speed (e.g., 1500
rpm).
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o Addition of Cesium Formate: Slowly add the cesium formate powder to the vortex of the
stirring water.

» Increased Shear: Once all the powder is added, increase the mixer speed to high shear
(e.g., 6000 rpm) and continue mixing for 10-15 minutes, or until the solid is completely
dissolved.

o Cooling: The dissolution process may be endothermic or exothermic depending on the initial
concentration. If the temperature increases significantly, cool the solution in a water bath to
maintain a temperature below 66°C.[10]

 Verification: Measure the density and pH of the final solution to ensure it meets the desired
specifications.
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Cesium Formate Powder 1. Weigh Components 3. Add CsCOOH 4. High-Shear Mixing 5. Cool Solution High-Density Cesium Formate Solution
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Caption: Workflow for the preparation of a high-density cesium formate solution.

Key Applications

While the primary application of cesium formate solutions is in the oil and gas industry as a
drilling and completion fluid, its unique properties lend themselves to other areas of research.
[3][11][12]

Drilling and Completion Fluids
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The high density and low viscosity of cesium formate brines make them ideal for controlling
well pressures in high-pressure, high-temperature (HPHT) drilling operations.[13] They are
solids-free, which minimizes formation damage and increases the rate of penetration.[2][13]
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Caption: Key properties and resulting benefits of cesium formate brines in drilling applications.

Organic Synthesis

In a laboratory setting, cesium formate has been used as a reagent in organic synthesis. For
instance, it can facilitate the efficient conversion of a-haloketones to a-hydroxyketones in a dry
methanol solution.[1]

Perovskite Solar Cells

Cesium formate has been utilized as a precursor material for the synthesis of cesium tin
iodide (CsSnls), a promising semiconducting perovskite crystal for highly efficient photovoltaic
solar cells.[1][12]

Chemical Compatibility

Cesium formate solutions are compatible with a range of common drilling fluid additives,
including various biopolymers like xanthan gum.[10][14] However, they can be incompatible
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with certain elastomers, such as NBR and Viton, at high temperatures over long exposure
times.[6] It is also important to avoid contact with strong oxidizing agents.[6]

Conclusion

Cesium formate solutions offer a unique combination of high density, low viscosity, and
thermal stability, making them a superior choice for demanding applications, particularly in the
oil and gas sector. Their fundamental chemical properties, including their monovalent nature
and inherent alkalinity, contribute to their performance advantages over traditional brines. For
researchers, the unique characteristics of cesium formate also present opportunities in areas
such as organic synthesis and materials science. This guide provides a foundational
understanding of the chemistry of cesium formate solutions to support further research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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